Cas no 21244-13-3 (Benzeneheptanoic acid, 4-methoxy-)

• Product Name: Benzeneheptanoic acid, 4-methoxy-
• CAS No: 21244-13-3
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1399658
• Update Time: 2024-08-15

Benzeneheptanoic acid, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-methoxy-

• Inchi： 1S/C14H20O3/c1-17-13-10-8-12(9-11-13)6-4-2-3-5-7-14(15)16/h8-11H,2-7H2,1H3,(H,15,16)
• InChI Key： GVQILVWPWHFVIE-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 236.1413

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Melting Point: 69 °C
• Boiling Point: 395.7±25.0 °C(Predicted)
• PSA: 46.53
• pka: 4.77±0.10(Predicted)